Cas no 212755-81-2 (2-(3-Hydroxycarbonyl-6-pyridyl)malondialdehyde)

2-(3-Hydroxycarbonyl-6-pyridyl)malondialdehyde is a versatile organic compound featuring a pyridine core functionalized with both a hydroxycarbonyl group and a malondialdehyde moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as a precursor for heterocyclic compounds and chelating agents. Its dual functional groups enable selective modifications, facilitating applications in coordination chemistry and material science. The compound’s stability under controlled conditions and compatibility with various reaction conditions enhance its utility in research and industrial processes. Its well-defined molecular architecture also supports precise structural studies, aiding in the development of novel catalysts and functional materials.
2-(3-Hydroxycarbonyl-6-pyridyl)malondialdehyde structure
212755-81-2 structure
Product Name:2-(3-Hydroxycarbonyl-6-pyridyl)malondialdehyde
CAS No:212755-81-2
MF:C9H7NO4
MW:193.156182527542
MDL:MFCD00216532
CID:260267
PubChem ID:2735205
Update Time:2025-10-29

2-(3-Hydroxycarbonyl-6-pyridyl)malondialdehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 6-(1-formyl-2-oxoethyl)-
    • 2-(3-HYDROXYCARBONYL-6-PYRIDYL)MALONDIALDEHYDE
    • NULL
    • 2-(3-hydroxycarbonyl-6-pyridyl)-malondialdehyde
    • 2-(5-carboxypyridin-2-yl)malondialdehyde
    • 6-(1-formyl-2-oxoethyl)pyridine-3-carboxylic acid
    • AC1MC2SM
    • CTK1A2915
    • SBB091551
    • AKOS024348840
    • SB53080
    • MFCD00216532
    • 6-(1-Formyl-2-oxoethyl)-3-pyridinecarboxylic acid
    • DTXSID00370619
    • FS-4853
    • 6-(1,3-Dioxopropan-2-yl)nicotinicacid
    • FT-0643963
    • CS-0333627
    • 6-(1,3-Dioxopropan-2-yl)nicotinic acid
    • 6-(1,3-dioxopropan-2-yl)pyridine-3-carboxylic Acid
    • 212755-81-2
    • SCHEMBL135542
    • DB-045528
    • 2-(3-Hydroxycarbonyl-6-pyridyl)malondialdehyde
    • MDL: MFCD00216532
    • Inchi: 1S/C9H7NO4/c11-4-7(5-12)8-2-1-6(3-10-8)9(13)14/h1-5,7H,(H,13,14)
    • InChI Key: ASEYNVDFAPPYDR-UHFFFAOYSA-N
    • SMILES: O=CC(C=O)C1C=CC(C(=O)O)=CN=1

Computed Properties

  • Exact Mass: 193.03751
  • Monoisotopic Mass: 193.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -0.5
  • Topological Polar Surface Area: 84.3Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.4058 (rough estimate)
  • Melting Point: >275(dec.)
  • Boiling Point: 329.36°C (rough estimate)
  • Refractive Index: 1.5200 (estimate)
  • PSA: 84.33
  • Solubility: Not available

2-(3-Hydroxycarbonyl-6-pyridyl)malondialdehyde Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

2-(3-Hydroxycarbonyl-6-pyridyl)malondialdehyde Customs Data

  • HS CODE:29333999

2-(3-Hydroxycarbonyl-6-pyridyl)malondialdehyde Pricemore >>

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